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Compound of Interest

Compound Name: Pentabromobenzene

Cat. No.: B1596035

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the Globally Harmonized System
(GHS) classification and associated hazards of pentabromobenzene. As a Senior Application
Scientist, this document is structured to deliver not only the essential safety information but
also the scientific context and rationale behind the classifications, ensuring a thorough
understanding for professionals working with this compound.

Executive Summary

Pentabromobenzene (CeHBrs) is an aromatic compound that, due to its chemical properties,
requires careful handling and a clear understanding of its potential hazards. According to the
Globally Harmonized System of Classification and Labelling of Chemicals (GHS),
pentabromobenzene is primarily classified as a substance that causes serious eye irritation
and may have long-lasting harmful effects on aquatic life. This guide will dissect these
classifications, explore the available toxicological data, provide detailed protocols for safe
handling, and outline emergency procedures. The information herein is synthesized from
authoritative sources to ensure accuracy and reliability for the scientific community.

GHS Classification of Pentabromobenzene
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The GHS classification for pentabromobenzene provides a standardized communication of its
hazards. The following table summarizes the key GHS elements for this chemical.
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GHS Element Classification Code
Pictogram Irritant

Signal Word Warning

Hazard Statements Causes serious eye irritation H319

May cause long lasting harmful
o H413
effects to aquatic life

Precautionary Statements Prevention

Wash skin thoroughly after
P264
handling.

Avoid release to the
_ P273
environment.

Wear protective gloves/ eye
] _ P280
protection/ face protection.

Response

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if P305+P351+P338
present and easy to do.

Continue rinsing.

If eye irritation persists: Get
_ _ _ P337+P317
medical advice/attention.

Storage

Store locked up. P405

Disposal

Dispose of contents/container
to an approved waste disposal P501

plant.
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Note: This classification is based on aggregated data from multiple sources. Some suppliers
may provide slightly different information based on the purity of the substance or the presence
of impurities or solvents.[1][2]

In-Depth Hazard Analysis

A thorough understanding of the hazards associated with pentabromobenzene is critical for
risk assessment and the implementation of appropriate safety measures in a laboratory or
manufacturing setting.

Human Health Hazards

The primary human health hazard identified for pentabromobenzene is serious eye irritation
(H319).[1][2]

e Mechanism of Action: While the specific molecular mechanism for eye irritation by
pentabromobenzene is not extensively detailed in readily available literature, it is likely due
to its chemical properties as a halogenated aromatic compound. Such compounds can
interact with the proteins and lipids in the ocular tissues, leading to inflammation, pain, and
redness. Direct contact with the eyes can cause significant discomfort and potential damage
if not promptly and properly addressed.

o Experimental Evidence: The classification is based on data submitted to regulatory bodies
like the European Chemicals Agency (ECHA). While specific study details are often
proprietary, the "Warning" signal word and H319 classification indicate that the substance
has been shown to cause reversible eye irritation in experimental models.

It is important to note that while some safety data sheets for solutions of pentabromobenzene
in solvents like toluene list numerous other health hazards, these are primarily attributable to
the solvent.[3] For pure pentabromobenzene, the data strongly supports eye irritation as the
main health concern.

Environmental Hazards

Pentabromobenzene is classified as a substance that may cause long lasting harmful effects
to aquatic life (H413).[1][2]
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e Persistence and Bioaccumulation: As a polybrominated aromatic compound,
pentabromobenzene is expected to be persistent in the environment.[4] It is poorly soluble
in water and is likely to adsorb to organic matter in soil and sediment.[4] There are concerns
about its potential for bioaccumulation in aquatic organisms, similar to other polybrominated
diphenyl ethers (PBDES) which have been extensively studied for their environmental
impact.[4][5] Pentabromobenzene has been detected in human adipose tissue, and it is
suggested that it may be a metabolite of hexabromobenzene.[6]

» Ecotoxicity: The H413 classification suggests that while the acute toxicity to aquatic
organisms may be low, the long-term effects due to its persistence and potential for
bioaccumulation are a significant concern.[4] No effects were observed in short-term aquatic
toxicity tests on fish, Daphnia, and algae.[4] However, the long-term risk to the aquatic
ecosystem warrants strict measures to prevent its release into the environment.

Safe Handling and Storage Protocols

Adherence to strict safety protocols is paramount when working with pentabromobenzene to
minimize exposure and prevent environmental release.

Engineering Controls

» Ventilation: Work with pentabromobenzene should be conducted in a well-ventilated area.
For procedures that may generate dust or aerosols, a chemical fume hood is essential.[7]
Engineering controls that enclose the process or provide local exhaust ventilation are the
most effective means of minimizing exposure.[8]

Personal Protective Equipment (PPE)

The following PPE should be worn when handling pentabromobenzene:

o Eye and Face Protection: Chemical safety goggles or glasses that meet the ANSI Z.87.1
standard are mandatory.[9] A face shield should be worn over safety glasses when there is a
risk of splashing.[9]

o Skin Protection: Chemical-resistant gloves, such as nitrile gloves, should be worn.[9] It is
crucial to consult the glove manufacturer's resistance guide for specific breakthrough times.
A lab coat should be worn, and it should be buttoned to cover as much skin as possible.[9]
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o Respiratory Protection: If engineering controls are not sufficient to maintain airborne
concentrations below exposure limits, or if there is a risk of inhaling dust, a NIOSH-approved
respirator is required.[9] The use of a respirator requires a formal respiratory protection
program, including fit testing and training.[9]

Handling Procedures

e Avoid contact with eyes, skin, and clothing.
e Avoid breathing dust.

o Wash hands thoroughly after handling.[10]

» Do not eat, drink, or smoke in areas where the chemical is handled.[11]

Storage Requirements

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[3]
« Store away from incompatible materials such as strong oxidizing agents.[12]

» Store locked up to prevent unauthorized access.[3]

Emergency Procedures and First Aid

In the event of an accidental exposure or spill, immediate and appropriate action is crucial.

First-Aid Measures

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. If irritation persists, seek medical attention.[3][13]

o Skin Contact: Immediately wash skin with soap and plenty of water. Remove contaminated
clothing and shoes. If irritation occurs, seek medical attention.[3][13]

 Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek
medical attention if you feel unwell.[7]
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 Ingestion: Do NOT induce vomiting. Wash out mouth with water. Never give anything by
mouth to an unconscious person. Call a physician or poison control center immediately.[14]

Accidental Release Measures

o Minor Spills: For small spills, carefully sweep up the solid material, avoiding dust generation,
and place it in a suitable, labeled container for disposal. Clean the spill area with a suitable
solvent and then wash with soap and water.

o Major Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.
Prevent the spill from entering drains or waterways. Contain the spill and collect the material
for disposal in accordance with local, state, and federal regulations.

Fire-Fighting Measures

» Extinguishing Media: Use dry chemical, carbon dioxide (CO:2), or foam to extinguish a fire.
[13]

e Specific Hazards: When heated to decomposition, pentabromobenzene may emit toxic
fumes of hydrogen bromide.[15]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[7]

Experimental and Workflow Diagrams

To visually represent the safety considerations and workflows, the following diagrams are

provided.

GHS Hazard Communication Workflow
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Click to download full resolution via product page

Caption: GHS Hazard Communication and Safety Workflow for Pentabromobenzene.

Emergency First-Aid Decision Tree

Exposure Incident

What type of exposure?

Rinse with water for 15 min. Wash with soap and water. Move to fresh air.
Remove contact lenses. Remove contaminated clothing. Provide respiratory support if needed.

Seek medical attention
if irritation persists or symptoms develop.

Click to download full resolution via product page

Caption: Decision Tree for First-Aid Response to Pentabromobenzene Exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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